Cas no 1004529-48-9 (methyl trans-4-(trifluoromethyl)pyrrolidine-3-carboxylate)

• Product Name: methyl trans-4-(trifluoromethyl)pyrrolidine-3-carboxylate
• CAS No: 1004529-48-9
• MF: C₇H₁₀F₃NO₂
• MW: 197.16
• CID: 5096931
• PubChem ID: 45925982
• Update Time: 2026-03-02

methyl trans-4-(trifluoromethyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl trans-4-(trifluoromethyl)pyrrolidine-3-carboxylate

• Inchi： 1S/C7H10F3NO2/c1-13-6(12)4-2-11-3-5(4)7(8,9)10/h4-5,11H,2-3H2,1H3/t4-,5-/m0/s1
• InChI Key： PKIKQIJAGVYORC-WHFBIAKZSA-N
• SMILES： N1C[C@H](C(F)(F)F)[C@@H](C(OC)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on methyl trans-4-(trifluoromethyl)pyrrolidine-3-carboxylate

Comprehensive Overview of Methyl trans-4-(trifluoromethyl)pyrrolidine-3-carboxylate (CAS No. 1004529-48-9)

Methyl trans-4-(trifluoromethyl)pyrrolidine-3-carboxylate (CAS No. 1004529-48-9) is a highly specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrrolidine derivative is characterized by its unique trifluoromethyl group, which enhances its reactivity and bioavailability. The compound's ester functionality and stereochemical configuration make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high precision.

In recent years, the demand for fluorinated compounds like methyl trans-4-(trifluoromethyl)pyrrolidine-3-carboxylate has surged due to their exceptional metabolic stability and lipophilicity. These properties are critical in the development of next-generation therapeutics, especially in oncology and central nervous system (CNS) disorders. The compound's CAS No. 1004529-48-9 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry. Additionally, its role in catalysis and material science is being explored, further expanding its utility beyond traditional applications.

One of the most intriguing aspects of methyl trans-4-(trifluoromethyl)pyrrolidine-3-carboxylate is its stereoselective synthesis, which has become a hot topic in organic chemistry forums. The compound's trans-configuration is often highlighted in discussions about chiral building blocks, a key area of interest for researchers aiming to develop enantiomerically pure drugs. Questions like "How to synthesize methyl trans-4-(trifluoromethyl)pyrrolidine-3-carboxylate efficiently?" or "What are the latest advancements in trifluoromethylated pyrrolidines?" are commonly encountered in academic and industrial circles.

The compound's physicochemical properties, such as its melting point, solubility, and stability under various conditions, are also subjects of extensive study. These parameters are crucial for formulators and process chemists working on scale-up production. Moreover, the green chemistry community is investigating eco-friendly routes to synthesize methyl trans-4-(trifluoromethyl)pyrrolidine-3-carboxylate, aligning with global sustainability goals. This focus on environmentally benign processes has made the compound a case study in green synthetic methodologies.

From a commercial perspective, methyl trans-4-(trifluoromethyl)pyrrolidine-3-carboxylate is listed in catalogs of leading fine chemical suppliers, often under its CAS No. 1004529-48-9. Its pricing and availability are closely monitored by procurement specialists, especially in regions with booming pharmaceutical outsourcing industries. The compound's patent landscape is another area of interest, as it intersects with intellectual property strategies in innovative drug development.

In conclusion, methyl trans-4-(trifluoromethyl)pyrrolidine-3-carboxylate (CAS No. 1004529-48-9) represents a versatile and strategically important molecule in modern chemistry. Its applications span from drug discovery to material science, driven by its unique structural features and functional groups. As research continues to uncover new uses for this compound, its prominence in scientific literature and industrial applications is expected to grow exponentially.